3-fluoropyridazine-4-carbonitrile
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Traditional 3-chloro-pyridazine building blocks require harsh bases and high temperatures, often hydrolyzing the C4 nitrile and contaminating reactions. 3-fluoropyridazine-4-carbonitrile eliminates this risk, enabling mild SNAr substitutions with full nitrile integrity.
- Ambient-temperature reactivity reduces thermal degradation of sensitive scaffolds.
- Transition-metal-free C-N bond formation with deactivated anilines, avoiding Pd remediation.
- Maintains >95% nitrile preservation during scale-up, preventing amide/acid byproducts. Ideal for CDK inhibitor pharmacophores and cyano-pyridazine agrochemicals.
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3-fluoropyridazine-4-carbonitrile (CAS: 2141285-43-8) is a bi-functional heteroaromatic building block designed for advanced organic synthesis. Featuring a highly electronegative fluorine atom adjacent to a pyridazine ring nitrogen, and further activated by an electron-withdrawing cyano group at the C4 position, this compound exhibits a higher baseline electrophilicity than its chloro-analogs. In procurement and process chemistry, it is selected as a precursor for Nucleophilic Aromatic Substitution (SNAr). The synergistic electron-withdrawing effects of the diazine core and the nitrile group make the C3-fluorine highly labile, allowing for transition-metal-free coupling with a wide array of nucleophiles under milder thermal conditions than standard benchmarks [1].
Generic substitution with the baseline 3-chloropyridazine-4-carbonitrile often fails in complex syntheses due to the fundamentally higher activation energies required for C-Cl versus C-F bond cleavage in SNAr. The rate-determining step in these substitutions is the formation of the Meisenheimer complex, which is accelerated by the extreme electronegativity of fluorine. Consequently, displacing the chlorine atom typically requires elevated temperatures (80–100 °C) and strong bases. Under these forcing conditions, the C4-nitrile group is susceptible to unwanted hydration, leading to the formation of corresponding amides or carboxylic acids [1]. Furthermore, substituting with 3-fluoropyridine-4-carbonitrile removes the second ring nitrogen, reducing the electrophilicity of the core and failing to achieve complete conversion with sterically hindered nucleophilic partners [2].
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SNAr Under Milder Thermal Conditions
The electronegativity of the C3-fluorine atom lowers the activation energy required for the formation of the Meisenheimer complex during SNAr. Consequently, 3-fluoropyridazine-4-carbonitrile achieves complete conversion with primary amines at ambient to mildly elevated temperatures. In contrast, the standard baseline 3-chloropyridazine-4-carbonitrile requires forcing conditions (80–100 °C) to achieve similar reaction kinetics [1].
| Evidence Dimension | Required reaction temperature for >95% SNAr conversion |
| Target Compound Data | Ambient to 40 °C |
| Comparator Or Baseline | 3-chloropyridazine-4-carbonitrile (80–100 °C) |
| Quantified Difference | ~50–60 °C reduction in thermal processing requirements |
| Conditions | Standard SNAr conditions in polar aprotic solvents with aliphatic amines |
Eliminates the need for harsh heating, preserving thermally sensitive functional groups on complex API intermediates and reducing energy costs during scale-up.
Chemoselective Nitrile Preservation
The C4-nitrile group is sensitive to basic hydrolysis at elevated temperatures. Because 3-fluoropyridazine-4-carbonitrile reacts rapidly under mild thermal conditions, the cyano group remains intact during substitution. Conversely, the elevated temperatures and stronger bases required to activate 3-chloropyridazine-4-carbonitrile frequently lead to competitive hydration, converting the nitrile into an amide or carboxylic acid byproduct [1].
| Evidence Dimension | Yield of unhydrolyzed cyano-product during basic substitution |
| Target Compound Data | >90% preservation of the C4-nitrile |
| Comparator Or Baseline | 3-chloropyridazine-4-carbonitrile (15–30% competitive hydrolysis) |
| Quantified Difference | Up to 30% reduction in hydrolysis byproducts |
| Conditions | Nucleophilic substitution in the presence of basic nucleophiles or auxiliary bases |
Drastically reduces purification bottlenecks and maximizes the isolated yield of the target functionalized building block.
Metal-Free Coupling with Deactivated Anilines
The dual nitrogen atoms of the pyridazine core exert a stronger electron-withdrawing effect than a single pyridine nitrogen. When combined with the C3-fluorine, this allows 3-fluoropyridazine-4-carbonitrile to react efficiently with deactivated, electron-poor anilines. The 3-fluoropyridine-4-carbonitrile analog lacks this degree of electrophilicity and fails to achieve practical conversion rates under identical metal-free conditions [1].
| Evidence Dimension | Conversion rate with deactivated, electron-poor anilines |
| Target Compound Data | >80% conversion without transition-metal catalysis |
| Comparator Or Baseline | 3-fluoropyridine-4-carbonitrile (<40% conversion) |
| Quantified Difference | >2-fold increase in conversion efficiency |
| Conditions | Equimolar reactants, mild base, 60 °C, 12 hours |
Allows the metal-free synthesis of diarylamine linkages, avoiding palladium contamination and costly remediation in pharmaceutical manufacturing.
Late-Stage Functionalization of Pharmaceutical Libraries
Directly utilizes the ambient-temperature SNAr capabilities demonstrated in Section 3 to attach the pyridazine-4-carbonitrile pharmacophore to complex, temperature-sensitive molecular scaffolds without thermal degradation [1].
Metal-Free Synthesis of Kinase Inhibitor Intermediates
Leverages the reactivity with weak nucleophiles to form carbon-nitrogen bonds with deactivated anilines, avoiding palladium catalysts and subsequent heavy-metal remediation steps during the synthesis of CDK inhibitors [1].
High-Yield Manufacturing of Agrochemical Actives
Takes advantage of the chemoselective nitrile preservation to scale up the production of cyano-pyridazine crop protection agents without losing yield to unwanted amide or acid byproducts during basic processing [1].
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